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Compound of Interest

Compound Name: Lanthanum carbonate hydrate

Cat. No.: B1199162

An In-depth Examination of its Physicochemical Properties, Safety, and Applications

This technical guide provides a comprehensive overview of lanthanum carbonate hydrate, a
compound of significant interest in both clinical applications and environmental remediation.
This document is intended for researchers, scientists, and drug development professionals,
offering detailed information on its chemical identity, safety protocols, and established
experimental applications.

Chemical Identification and Physicochemical
Properties

Lanthanum carbonate hydrate is an inorganic salt with the general chemical formula
Laz(CO0s3)3-xH20. The degree of hydration can vary. It is a white or off-white solid that is
practically insoluble in water.
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Property Value Reference
CAS Number 54451-24-0 [11121[31[4]
Molecular Formula Laz2(C0Os3)3-xH20 [21[31[4]

] 457.84 g/mol (anhydrous
Molecular Weight

[1](21[3]

basis)
Appearance White crystalline powder [2]
EC Number 209-599-5 [3]
MDL Number MFCD00149757 [21[3]

Safety Data Sheet Summary

Lanthanum carbonate hydrate is considered a hazardous substance and should be handled

with appropriate precautions in a laboratory or industrial setting.
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Hazard Category

Description

Precautionary Measures

Eye Irritation

Causes serious eye irritation.

[5]16]

Wear safety glasses or
chemical goggles. In case of
contact, rinse cautiously with

water for several minutes.[5][6]

Skin Irritation

Causes skin irritation.[5][6]

Wear protective gloves and
clothing. Wash with soap and

water after handling.

Respiratory Irritation

May cause respiratory
irritation.[5][6]

Avoid breathing dust. Use in a
well-ventilated area or with

respiratory protection.[5][6]

Accidental ingestion may be

Do not eat, drink, or smoke

Ingestion when handling. Seek medical
harmful to health. o
attention if ingested.
_ _ Not considered a significant
Fire Hazard Non-combustible. o
fire risk.
Store in a tightly closed ) )
o Keep away from incompatible
Storage container in a dry and cool

place.

materials.

Clinical Applications: Management of
Hyperphosphatemia

Lanthanum carbonate is widely recognized for its role as a phosphate binder in the treatment of

hyperphosphatemia, a condition characterized by elevated phosphate levels, commonly seen

in patients with chronic kidney disease (CKD) on dialysis. The branded drug, Fosrenol®,

utilizes lanthanum carbonate for this indication.

Mechanism of Action

The primary mechanism of action involves the dissociation of lanthanum carbonate in the acidic

environment of the upper gastrointestinal tract. The released lanthanum ions (La3*) then bind

to dietary phosphate, forming insoluble lanthanum phosphate complexes that are subsequently
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excreted in the feces. This process effectively reduces the absorption of phosphate from the
gut into the bloodstream.
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Mechanism of Action of Lanthanum Carbonate in Hyperphosphatemia.

Pharmacokinetics
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Lanthanum carbonate has minimal systemic absorption, with an absolute bioavailability of
approximately 0.00127%. The small amount that is absorbed is highly bound to plasma
proteins and is primarily eliminated through biliary excretion.

Clinical Efficacy Data

Clinical studies have demonstrated the effectiveness of lanthanum carbonate in controlling

serum phosphate levels in patients with end-stage renal disease.

Study Parameter Result

Continuous Ambulatory Peritoneal Dialysis

Patient Population ) ] )
(CAPD) patients with hyperphosphatemia

Primary Endpoint Reduction in serum phosphate to < 6 mg/dL

78.6% of subjects achieved the target serum

Outcome
phosphate level.

Significant reduction in the Calcium x Phosphate

Secondary Outcomes
(Ca x P) product.

Reported Side Effects Mild nausea in one patient.

Environmental Applications: Phosphate
Remediation

Beyond its clinical use, lanthanum carbonate is an effective adsorbent for the removal of
phosphate from aqueous environments, addressing the issue of eutrophication in water bodies.

Adsorption Kinetics and Capacity

Studies have shown that lanthanum carbonate can efficiently remove phosphate from water.
The adsorption process is influenced by factors such as pH, adsorbent dosage, and the

presence of other ions.
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Adsorption Parameter Value Conditions

Maximum Adsorption Capacity =~ 106.6 mg/g pH 2.9

i o Follows a pseudo-second-
Adsorption Kinetics -
order model

Conforms to the Langmuir

Adsorption Isotherm -
model

The mechanism of phosphate removal in environmental applications involves ligand exchange,
where carbonate ions on the surface of lanthanum carbonate are replaced by phosphate ions,
forming a stable lanthanum phosphate precipitate.

Experimental Protocols
Synthesis of Lanthanum Carbonate Octahydrate

This protocol describes a common method for the laboratory synthesis of lanthanum carbonate
octahydrate.

Reaction

Solution Preparation

\ /
LaCls Solution \. _____________
Dropwise Addition [ Reaction Vessel . ) \’:\ Constant Stirring /:1
_///" —Precipitate Formation ~ ™>==-———_____--- -
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-~
‘Washing }—b{ Drying }»—b{ Lanthanum Carbonate Octahydrate
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Experimental Workflow for Lanthanum Carbonate Synthesis.
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Methodology:

Prepare an aqueous solution of lanthanum chloride (LaCls).
o Separately, prepare an aqueous solution of sodium bicarbonate (NaHCO3).
o While stirring the lanthanum chloride solution, add the sodium bicarbonate solution dropwise.

» Monitor and maintain the pH of the reaction mixture below 4.0 to minimize the formation of
lanthanum carbonate hydroxide.

 After the addition is complete, continue stirring for a designated period.
o Collect the resulting precipitate by filtration.
e Wash the precipitate with deionized water to remove any soluble impurities.

e Dry the product under controlled conditions to obtain lanthanum carbonate octahydrate.

Characterization Techniques

A variety of analytical methods are employed to confirm the identity and purity of the
synthesized lanthanum carbonate hydrate.

Powder X-ray Diffraction (PXRD): To determine the crystalline structure and phase purity.

Thermogravimetric Analysis (TGA): To determine the water of hydration and thermal stability.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational
bands of carbonate and water molecules.

Elemental Analysis: To confirm the elemental composition (La, C, H).

Conclusion

Lanthanum carbonate hydrate is a versatile compound with critical applications in both
medicine and environmental science. Its efficacy as a phosphate binder has made it an
important therapeutic agent for managing hyperphosphatemia in patients with chronic kidney
disease. Furthermore, its high affinity for phosphate presents a promising solution for water
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remediation. A thorough understanding of its physicochemical properties, safety, and
experimental protocols is essential for researchers and developers working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1199162#cas-number-and-safety-data-
sheet-for-lanthanum-carbonate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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